4-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-7-hydroxy-8-methylchromen-2-one

• IUPAC Name: 4-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-7-hydroxy-8-methylchromen-2-one
• InChI: InChI=1S/C21H21FN2O3/c1-14-19(25)7-6-16-15(12-20(26)27-21(14)16)13-23-8-10-24(11-9-23)18-5-3-2-4-17(18)22/h2-7,12,25H,8-11,13H2,1H3
• InChI Key: XDSSUYWGFBYTIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C=C2CN3CCN(CC3)C4=CC=CC=C4F)O
• Molecular Formula: C21H21FN2O3
• Molecular Weight: 368.4 g/mol
• CAS No.: 849552-67-6

Description

4-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-7-hydroxy-8-methylchromen-2-one is a useful research compound. Its molecular formula is C21H21FN2O3 and its molecular weight is 368.408. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism and Biotransformation

The comparative metabolism of flunarizine, a drug structurally related to "4-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-7-hydroxy-8-methylchromen-2-one", was investigated in rats, dogs, and humans. This study provided insights into species-specific metabolic pathways, highlighting oxidative N-dealkylation and aromatic hydroxylation as major metabolic pathways across different species, which could inform the development of related compounds with improved metabolic stability and efficacy (Lavrijsen et al., 1992).

Crystal Structure and Hydrogen Bonding

Research on the crystal structure of a piperazine-supported amine bearing a benzhydryl substituent provided insights into the hydrogen bonding and three-dimensional network formation of these compounds. This information is crucial for understanding the physicochemical properties of "this compound" and designing new derivatives with potential therapeutic applications (Betz et al., 2011).

Synthesis Methods

Innovative synthesis methods for flunarizine and its (Z)-isomer, involving regioselective metal-catalyzed amination, provide valuable knowledge for synthesizing "this compound" and similar compounds. These methods could enhance the efficiency and specificity of the synthesis process, contributing to the development of new drugs (Shakhmaev et al., 2016).

Future Directions

: Li, R., Mak, W. W.-S., Li, J., Zheng, C., Shiu, P. H.-T., Seto, S.-W., Lee, S. M.-Y., & Leung, G. P.-H. (2022). Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Frontiers in Pharmacology, 13. DOI: 10.3389/fphar.2022.837555

: Crystal structure of 2- (4- (2- (4- (2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N- (naphthalen-2-yl)-1,3,5-triazin-2-amine). (2017). Zeitschrift für Kristallographie - New Crystal Structures, 232(1), 1–2. [DOI: 10.1515/ncrs-201

Mechanism of Action

Target of Action

The primary target of this compound is the Equilibrative Nucleoside Transporters (ENTs), which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . The compound is more selective to ENT2 than to ENT1 .

Mode of Action

The compound interacts with its targets, the ENTs, by inhibiting their function . It reduces the maximum rate of uridine uptake (Vmax) in ENT1 and ENT2 without affecting the Michaelis constant (Km), indicating that it acts as a non-competitive inhibitor .

Biochemical Pathways

The compound affects the biochemical pathways associated with nucleotide synthesis and regulation of adenosine function, given its inhibitory action on ENTs . By inhibiting ENTs, the compound disrupts the normal function of these transporters, which can have downstream effects on the biochemical pathways they are involved in .

Pharmacokinetics

The compound’s ability to inhibit ents suggests that it may have good bioavailability, as it can interact effectively with its target proteins .

Result of Action

The molecular and cellular effects of the compound’s action primarily involve the inhibition of ENTs . This inhibition disrupts the normal function of these transporters, potentially affecting nucleotide synthesis and the regulation of adenosine function .

Action Environment

The compound’s effectiveness as an irreversible inhibitor suggests that its action may be relatively stable across different environments .